molecular formula C16H21N3O2S B2365334 N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)thiophene-2-carboxamide CAS No. 1049364-26-2

N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)thiophene-2-carboxamide

Cat. No. B2365334
CAS RN: 1049364-26-2
M. Wt: 319.42
InChI Key: SPQGHXAREFFINJ-UHFFFAOYSA-N
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Description

N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MPET and is a thiophene derivative.

Scientific Research Applications

Antitumor Activity

Imidazole derivatives have garnered attention for their potential antitumor effects. Researchers have synthesized compounds containing imidazole moieties and evaluated their efficacy against cancer cell lines. For instance, 2-((1-((4-substituted phenyl)amino)-4,5-dimethyl-1H-imidazol-2-yl)thio)-N-(6-substitutedbenzo[d]thiazol-2-yl)acetamide demonstrated antitumor potential in both rat glioma (C6) and human hepatocellular carcinoma (HepG2) cells .

Antibacterial and Antimycobacterial Properties

Imidazole-based compounds have shown promise as antibacterial agents. Their activity against various bacterial strains, including Mycobacterium tuberculosis, highlights their potential in combating infectious diseases .

Anti-Inflammatory Effects

Certain imidazole derivatives exhibit anti-inflammatory properties. These compounds may modulate inflammatory pathways, making them relevant for conditions such as rheumatoid arthritis and other inflammatory disorders .

Antiviral Activity

Imidazole-containing molecules have been investigated for their antiviral effects. Compounds like enviroxime have demonstrated activity against specific viruses, emphasizing their potential in antiviral drug development .

Antioxidant Properties

Imidazole derivatives may act as antioxidants, protecting cells from oxidative stress. Their ability to scavenge free radicals contributes to their potential therapeutic applications .

Other Activities

Beyond the mentioned fields, imidazole-based compounds have also been explored for antidiabetic, anti-allergic, antipyretic, antihelmintic, antifungal, and ulcerogenic activities .

properties

IUPAC Name

N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]thiophene-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3O2S/c1-18-6-2-4-13(18)14(19-7-9-21-10-8-19)12-17-16(20)15-5-3-11-22-15/h2-6,11,14H,7-10,12H2,1H3,(H,17,20)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SPQGHXAREFFINJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CC=C1C(CNC(=O)C2=CC=CS2)N3CCOCC3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)thiophene-2-carboxamide

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